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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the use of JTE-952, a potent and
selective colony-stimulating factor 1 receptor (CSF1R) kinase inhibitor, in microglia depletion
experiments. This document offers detailed protocols for in vivo studies, methods for verifying
microglia depletion, and a summary of known quantitative data.

Introduction to JTE-952

JTE-952 is an orally available small molecule that selectively inhibits the CSF1R, a receptor
tyrosine kinase essential for the survival, proliferation, and differentiation of microglia and
macrophages.[1] By blocking the CSF1R signaling pathway, JTE-952 can effectively deplete
the microglial population in the central nervous system (CNS), making it a valuable tool for
studying the roles of microglia in health and disease.

Mechanism of Action

JTE-952 functions as a competitive inhibitor at the ATP-binding site of the CSF1R kinase
domain. This inhibition prevents the autophosphorylation of the receptor, thereby blocking
downstream signaling cascades that are crucial for microglial cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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